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Compound of Interest

Compound Name: Engasertib
CAS No.: 1313439-71-2
Cat. No.: B10855051
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Engasertib is paramount. This guide provides immediate,
essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Engasertib Safety Data Summary

The following table summarizes key safety and physicochemical properties for Engasertib.
This information has been compiled from available Safety Data Sheets (SDS) and chemical

databases.
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Property Value Reference
) ) MedchemExpress,
Chemical Name Engasertib (ALM301)
ProbeChem
CAS Number 1313439-71-2 MedchemExpress, PubChem
Molecular Formula C25H25N303 PubChem
Molecular Weight 415.49 g/mol ProbeChem
Appearance Solid powder ProbeChem

Not fully characterized. Handle )
General guidance for

Known Hazards as a potentially hazardous ) o
investigational compounds
substance.
Store at -20°C for long-term ProbeChem,
Storage N
stability. MedchemExpress

Personal Protective Equipment (PPE) Protocol

Adherence to proper PPE protocols is the first line of defense against accidental exposure. The
level of PPE required depends on the specific handling procedure.

Standard Handling (Weighing, preparing solutions in a contained environment):

o Gloves: Nitrile or other chemical-resistant gloves. Double gloving is recommended.
o Eye Protection: Safety glasses with side shields or safety goggles.

e Lab Coat: A standard laboratory coat.

Procedures with a Higher Risk of Aerosolization or Spillage:

e Gloves: Double-gloving with chemical-resistant gloves is mandatory.

o Eye Protection: Chemical safety goggles or a face shield.

o Lab Coat: A disposable, fluid-resistant lab coat or gown.
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» Respiratory Protection: If working outside of a certified chemical fume hood or biological
safety cabinet, a NIOSH-approved respirator (e.g., N95 or higher) may be necessary based
on a risk assessment.

Handling Engasertib

Start: Assess Handling Task

High or Low Risk of
Aerosolization/Spillage?

Low Risk High Risk
(e.g., weighing in hood) (e.g., open manipulation)

Enhanced PPE:
- Double Gloves
- Goggles/Face Shield
- Disposable Gown
- Respiratory Protection (as needed)

Standard PPE:

- Single Gloves

- Safety Glasses
- Lab Coat

Click to download full resolution via product page

PPE selection flowchart for handling Engasertib.

Emergency Procedures

In Case of Accidental Exposure:

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. Seek medical attention if irritation develops.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10855051/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-engasertib
https://www.benchchem.com/product/b10855051/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-engasertib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water
to drink. Seek immediate medical attention.

Spill Response:

Evacuate: Clear the immediate area of all personnel.
o Contain: Prevent the spread of the spill using absorbent pads or granules.
e Ventilate: Ensure the area is well-ventilated.

» Decontaminate: Wearing appropriate PPE, clean the spill area with a suitable
decontaminating agent.

» Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous
waste disposal.

Disposal Plan

All waste materials contaminated with Engasertib, including empty containers, used PPE, and
cleaning materials, must be disposed of as hazardous chemical waste. Follow all local, state,
and federal regulations for hazardous waste disposal. Do not dispose of Engasertib down the
drain or in the regular trash.

By adhering to these safety protocols, researchers can minimize risks and maintain a safe
laboratory environment when working with Engasertib. Always consult the specific Safety Data
Sheet for the most detailed and up-to-date information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10855051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

